2,4-dihydroxyacetophenone-5-O-sulfate
Overview
Description
2,4-dihydroxyacetophenone-5-O-sulfate is an acetophenone substituted by hydroxy groups at positions 2 and 4, and by a sulfooxy group at position 5. It is a metabolite of the Chinese medicine 'Shuangdan' granule. It has a role as a xenobiotic metabolite, a rat metabolite, a human xenobiotic metabolite and a human urinary metabolite. It is a member of acetophenones, an aryl sulfate and a member of phenols.
Scientific Research Applications
Green Synthesis Processes
2,4-Dihydroxyacetophenone-5-O-sulfate, also known as resacetophenone, is significant in green chemistry. It's an intermediate in acylation reactions, where researchers have explored environmentally friendly synthesis methods. For instance, Yadav and Joshi (2002) investigated the synthesis of resacetophenone from resorcinol and acetic acid using various solid acid catalysts, emphasizing the use of benign agents and reusable catalysts, aligning with the principles of green chemistry (Yadav & Joshi, 2002).
Environmental Remediation
The compound plays a role in environmental remediation. For instance, Jaafarzadeh, Ghanbari, and Zahedi (2018) explored a hybrid process combining electrooxidation (EO) and Oxone for degrading 2,4-Dichlorophenoxyacetic acid in aquatic environments, where this compound could be relevant as a related compound (Jaafarzadeh, Ghanbari, & Zahedi, 2018).
Metabolism Studies
In metabolism research, Ding et al. (2012) identified metabolites of paeonol in human urine, including this compound, contributing to our understanding of natural anti-inflammatory agents' metabolism (Ding et al., 2012).
Biochemical Research
Anipsitakis, Dionysiou, and Gonzalez (2006) studied the sulfate radical-mediated degradation of phenolic compounds in water, providing insights into biochemical processes where this compound could be involved (Anipsitakis, Dionysiou, & Gonzalez, 2006).
Enzymatic Research
In enzymatic research, Manna et al. (2018) explored the role of water molecules in the oxidative cleavage of the C-C bond of 2,4'-Dihydroxyacetophenone by the dioxygenase enzyme, revealing crucial aspects of enzyme-catalyzed reactions (Manna et al., 2018).
properties
Molecular Formula |
C8H8O7S |
|---|---|
Molecular Weight |
248.21 g/mol |
IUPAC Name |
(5-acetyl-2,4-dihydroxyphenyl) hydrogen sulfate |
InChI |
InChI=1S/C8H8O7S/c1-4(9)5-2-8(15-16(12,13)14)7(11)3-6(5)10/h2-3,10-11H,1H3,(H,12,13,14) |
InChI Key |
CYVRFZMFCIXKPO-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1O)O)OS(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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